Cas no 1261956-22-2 (2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid
• CAS No: 1261956-22-2
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319757
• CID: 2622075
• PubChem ID: 53225675
• Update Time: 2025-06-25

2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid, 95%
• DTXSID70689407
• 2-(4-FLUORO-2-HYDROXYPHENYL)-5-METHYLBENZOIC ACID
• 4'-Fluoro-2'-hydroxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319757
• 1261956-22-2
• 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid

• MDL： MFCD18319757
• Inchi： 1S/C14H11FO3/c1-8-2-4-10(12(6-8)14(17)18)11-5-3-9(15)7-13(11)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： BGSRFMDKZCWRPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid

Introduction to 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid (CAS No. 1261956-22-2)

2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid, identified by the CAS number 1261956-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and hydroxyl substituents in its aromatic structure imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid features a benzoic acid core substituted with a 4-fluorophenyl group at the 2-position and a hydroxyl group at the 4-position, along with a methyl group at the 5-position. This specific arrangement enhances its interaction with biological targets, thereby influencing its pharmacological profile. The fluoro substituent, in particular, is known to modulate metabolic stability and binding affinity, while the hydroxyl group contributes to hydrogen bonding capabilities, crucial for receptor interactions.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their versatility in modulating various biological pathways. Studies have demonstrated that compounds within this class exhibit potential in treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The unique combination of functional groups in 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing novel therapeutic agents. Researchers have leveraged its structural features to develop derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the fluoro and hydroxyl positions have been shown to improve solubility and bioavailability, critical factors for drug formulation. Furthermore, computational studies have predicted that 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid may interact with specific enzymes and receptors involved in metabolic regulation, offering insights into its potential role in managing metabolic syndromes.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Preclinical studies have indicated that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings have spurred interest among academic researchers and pharmaceutical companies alike, leading to collaborative efforts aimed at optimizing its pharmacokinetic profile.

From a synthetic chemistry perspective, 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid serves as a versatile building block for more complex molecules. Its benzoic acid core allows for further functionalization through various chemical reactions, such as esterification or amidation, which can tailor its biological activity. Recent advances in green chemistry have also highlighted its role in sustainable synthesis methods, where it can be produced with minimal environmental impact.

The compound's stability under various conditions has been another area of focus. Studies have shown that it maintains structural integrity under controlled temperatures and pH levels, making it suitable for long-term storage and transportation without significant degradation. This stability is particularly important for industrial applications where consistency is paramount.

Moreover, the electronic properties of 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid, influenced by the presence of electronegative fluorine atoms and polar hydroxyl groups, make it an interesting candidate for materials science applications beyond pharmaceuticals. Researchers are exploring its potential use in organic electronics, where such compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells.

The regulatory landscape surrounding 2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid is also evolving. As more studies uncover its benefits and applications, regulatory agencies are revisiting guidelines to ensure safe handling and use. This proactive approach ensures that researchers can continue their investigations without unnecessary delays while maintaining high standards of safety and ethical conduct.

In conclusion,2-(4-Fluoro-2-hydroxyphenyl)-5-methylbenzoic acid (CAS No. 1261956-22-2) represents a promising compound with multifaceted applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases, while also serving as a valuable intermediate in synthetic chemistry. As research progresses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.